Cas no 23314-13-8 (2-(biphenyl-2-yloxy)ethanamine)

• Product Name: 2-(biphenyl-2-yloxy)ethanamine
• CAS No: 23314-13-8
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1085370
• PubChem ID: 542001
• Update Time: 2025-06-28

2-(biphenyl-2-yloxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-2-yloxy)ethanamine
• [2-(Biphenyl-2-yloxy)ethyl]amine hydrochloride
• 2-(BIPHENYL-2-YLOXY)ETHANAMINE XHCL
• 2-biphenyl-2-yloxy-ethylamine
• 2-(2-phenylphenoxy)ethan-1-amine
• ALBB-010297
• 2-(Biphenyl-2-yloxy)ethanamine hydrochloride
• 2-([1,1'-biphenyl]-2-yloxy)ethylamine, AldrichCPR
• CHEMBL1616175
• 2-(2-phenylphenoxy)ethanamine
• HQNCHQRPPCLSCC-UHFFFAOYSA-N
• Ethylamine, 2-(2-phenylphenoxy)-
• SCHEMBL132268
• AB00101078-01
• [2-(BIPHENYL-2-YLOXY)ETHYL]AMINE
• AKOS000146322
• 23314-13-8
• 2-(biphenyl-2-yloxy)ethanamine
• Oprea1_806141
• 2-([1,1'-Biphenyl]-2-yloxy)ethan-1-amine
• STK735147
• 2-([1,1'-Biphenyl]-2-yloxy)ethanamine #
• SB79232
• CS-0450187
• 2-(2-biphenylyloxy)ethanamine
• EN300-58595

• MDL： MFCD00448366
• Inchi： 1S/C14H15NO/c15-10-11-16-14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9H,10-11,15H2
• InChI Key： HQNCHQRPPCLSCC-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 336.6±25.0 °C at 760 mmHg
• Flash Point: 157.6±16.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(biphenyl-2-yloxy)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(biphenyl-2-yloxy)ethanamine

Introduction to 2-(Biphenyl-2-yloxy)ethanamine (CAS No. 23314-13-8)

2-(Biphenyl-2-yloxy)ethanamine, with the CAS number 23314-13-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(2-biphenyloxy)ethylamine, is characterized by its unique biphenyl and amino functional groups, which confer it with a range of interesting properties and potential applications.

The molecular structure of 2-(Biphenyl-2-yloxy)ethanamine consists of a biphenyl moiety linked to an ethoxy group, which is further attached to an amino group. This arrangement provides the compound with a combination of aromatic and aliphatic characteristics, making it a valuable candidate for various chemical and biological studies. The biphenyl group is known for its rigidity and planarity, which can influence the compound's interactions with biological targets, while the amino group offers potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, 2-(Biphenyl-2-yloxy)ethanamine has been the subject of numerous research studies aimed at exploring its biological activities and potential therapeutic applications. One notable area of interest is its role as a ligand for various receptors in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in modulating mood and anxiety. This interaction has led to investigations into its potential as an antidepressant or anxiolytic agent.

Beyond its potential in CNS disorders, 2-(Biphenyl-2-yloxy)ethanamine has also been explored for its anti-inflammatory properties. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that it may have antioxidant properties, which could further contribute to its therapeutic potential.

The synthesis of 2-(Biphenyl-2-yloxy)ethanamine typically involves several steps, including the formation of the biphenyl ether intermediate and subsequent functionalization to introduce the amino group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 2-biphenylyl alcohol with ethylene oxide followed by reductive amination with ammonia or an appropriate amine source.

In terms of safety and handling, while 2-(Biphenyl-2-yloxy)ethanamine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area to minimize any potential risks.

The future prospects for 2-(Biphenyl-2-yloxy)ethanamine are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel treatments for various medical conditions.

In conclusion, 2-(Biphenyl-2-yloxy)ethanamine (CAS No. 23314-13-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable subject for further investigation and development. As research in this area progresses, it is anticipated that this compound will contribute to advancements in the treatment of neurological disorders, inflammatory diseases, and other conditions.